Cas no 1805195-62-3 (2-(Chloromethyl)-5-(difluoromethyl)-3-fluoro-6-nitropyridine)

• Product Name: 2-(Chloromethyl)-5-(difluoromethyl)-3-fluoro-6-nitropyridine
• CAS No: 1805195-62-3
• MF: C₇H₄ClF₃N₂O₂
• MW: 240.567070960999
• CID: 4884342
• Update Time: 2025-05-21

2-(Chloromethyl)-5-(difluoromethyl)-3-fluoro-6-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-5-(difluoromethyl)-3-fluoro-6-nitropyridine

• Inchi： 1S/C7H4ClF3N2O2/c8-2-5-4(9)1-3(6(10)11)7(12-5)13(14)15/h1,6H,2H2
• InChI Key： YZFDIVOYJIAFON-UHFFFAOYSA-N
• SMILES： ClCC1=C(C=C(C(F)F)C([N+](=O)[O-])=N1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: 2.2
• Topological Polar Surface Area: 58.7

Additional information on 2-(Chloromethyl)-5-(difluoromethyl)-3-fluoro-6-nitropyridine

2-(Chloromethyl)-5-(difluoromethyl)-3-fluoro-6-nitropyridine: A Comprehensive Overview

The compound 2-(Chloromethyl)-5-(difluoromethyl)-3-fluoro-6-nitropyridine, identified by the CAS number 1805195-62-3, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridines, which are six-membered aromatic heterocycles containing one nitrogen atom. The presence of multiple substituents, including a chloromethyl group at position 2, a difluoromethyl group at position 5, a fluoro group at position 3, and a nitro group at position 6, endows this molecule with unique chemical properties and reactivity.

Recent studies have highlighted the importance of pyridine derivatives in the development of novel pharmaceutical agents. The nitro group at position 6 of this compound is particularly significant, as it can act as an electron-withdrawing group, enhancing the molecule's ability to participate in various redox reactions. This property makes it a promising candidate for use in electrochemical applications, such as in the synthesis of advanced materials for energy storage devices.

The chloromethyl group at position 2 introduces additional reactivity to the molecule. Chloromethyl groups are known to undergo nucleophilic substitution reactions under appropriate conditions, making this compound versatile in organic synthesis. Researchers have explored its potential as an intermediate in the synthesis of bioactive molecules, particularly in the context of drug discovery.

The difluoromethyl group at position 5 further modulates the electronic properties of the molecule. Fluorinated compounds are increasingly valued in medicinal chemistry due to their unique pharmacokinetic profiles and enhanced stability. This makes 2-(Chloromethyl)-5-(difluoromethyl)-3-fluoro-6-nitropyridine a valuable starting material for designing drugs with improved bioavailability and efficacy.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of such complex molecules with greater accuracy. By employing quantum mechanical calculations and molecular docking studies, scientists can now better understand the interactions between this compound and biological targets. These insights are crucial for optimizing its use in therapeutic applications.

In terms of synthesis, this compound can be prepared through a multi-step process involving nitration, fluorination, and alkylation reactions. The exact synthetic pathway depends on the availability of starting materials and the desired regioselectivity. Researchers have reported several efficient methods for synthesizing similar pyridine derivatives, which can serve as templates for producing this compound on a larger scale.

The fluoro group at position 3 contributes to the overall hydrophobicity of the molecule, which is an essential property for designing drugs that target specific biological membranes or receptors. This feature has been exploited in recent studies focusing on lipid membrane interactions and drug delivery systems.

From an environmental perspective, understanding the fate and transport of such compounds is critical for ensuring their safe use. Studies have shown that pyridine derivatives can undergo biodegradation under certain conditions, though their persistence in aquatic environments remains a concern. Further research is needed to assess the ecological impact of 2-(Chloromethyl)-5-(difluoromethyl)-3-fluoro-6-nitropyridine and similar compounds.

In conclusion, 2-(Chloromethyl)-5-(difluoromethyl)-3-fluoro-6-nitropyridine represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique combination of functional groups makes it a valuable tool for advancing research in pharmaceuticals, materials science, and environmental chemistry. As new methodologies emerge for synthesizing and characterizing such compounds, their potential contributions to scientific progress will continue to grow.